Cas no 1483966-61-5 (5-(butan-2-yl)-1,3-oxazolidin-2-one)

5-(Butan-2-yl)-1,3-oxazolidin-2-one is a heterocyclic organic compound featuring an oxazolidinone core substituted with a sec-butyl group at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its oxazolidinone moiety is known for enhancing biological activity, while the butyl substituent influences lipophilicity, potentially improving membrane permeability. The compound is typically utilized in the development of chiral auxiliaries, antimicrobial agents, and other bioactive molecules. Its well-defined stereochemistry and functional group compatibility allow for precise modifications in complex synthetic pathways. Handling should follow standard safety protocols for organic compounds.

5-(butan-2-yl)-1,3-oxazolidin-2-one structure

1483966-61-5 structure

Product Name:5-(butan-2-yl)-1,3-oxazolidin-2-one

CAS No:1483966-61-5

MF:C₇H₁₃NO₂

MW:143.183622121811

CID:6361554

PubChem ID:65584938

Update Time:2025-05-27

5-(butan-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(butan-2-yl)-1,3-oxazolidin-2-one
- 2-Oxazolidinone, 5-(1-methylpropyl)-
- 5-(Sec-butyl)oxazolidin-2-one
- EN300-1836684
- CS-0349662
- 1483966-61-5
- AKOS014923489
- Inchi： 1S/C7H13NO2/c1-3-5(2)6-4-8-7(9)10-6/h5-6H,3-4H2,1-2H3,(H,8,9)
- InChI Key： YYLCUPXFNDIREZ-UHFFFAOYSA-N
- SMILES： O1C(C(C)CC)CNC1=O

Computed Properties

Exact Mass: 143.094628657g/mol
Monoisotopic Mass: 143.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Density: 1.016±0.06 g/cm3(Predicted)
Boiling Point: 300.4±9.0 °C(Predicted)
pka: 12.82±0.40(Predicted)

5-(butan-2-yl)-1,3-oxazolidin-2-one Pricemore >>

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